Cas no 2222124-21-0 (methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate)

• Product Name: methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate
• CAS No: 2222124-21-0
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5655084
• PubChem ID: 165891747
• Update Time: 2025-06-30

methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate
• EN300-27730366
• 2222124-21-0

• Inchi： 1S/C11H12FNO3/c1-15-8-4-3-7(10(13)6-8)5-9(12)11(14)16-2/h3-6H,13H2,1-2H3/b9-5-
• InChI Key： GBVPZUNWKDSBIV-UITAMQMPSA-N
• SMILES： F/C(/C(=O)OC)=C\C1C=CC(=CC=1N)OC

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate

Methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate: A Comprehensive Overview

Methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate, identified by the CAS number 1378979-59-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The chemical structure of methyl (2Z)-3-(2-amino-4-methoxyphenyl)-2-fluoroprop-2-enoate is characterized by a conjugated enone system, which contributes to its stability and reactivity. The presence of the amino and methoxy groups on the aromatic ring introduces additional functionality, enhancing its versatility in chemical reactions. This compound's ability to participate in both nucleophilic and electrophilic interactions makes it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient production of methyl (E)-3-(4-methoxyphenyl)acrylate, a derivative of our compound of interest. These methods often involve catalytic processes that minimize environmental impact and maximize yield, aligning with the principles of green chemistry. Such innovations are crucial for scaling up production to meet the demands of various industries.

In the realm of pharmacology, methyl (E)-3-(4-methoxyphenyl)acrylate has shown promise as a precursor for bioactive compounds. Its ability to modulate cellular pathways makes it a candidate for drug development targeting diseases such as cancer and neurodegenerative disorders. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory processes.

The application of methyl (E)-3-(4-methoxyphenyl)acrylate extends beyond pharmacology into material science, where it serves as a monomer for synthesizing polymers with tailored properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for use in high-performance materials such as adhesives and coatings.

Recent studies have also investigated the environmental fate of methyl (E)-3-(4-methoxyphenyl)acrylate, focusing on its biodegradability and toxicity profiles. Understanding these aspects is essential for ensuring the safe handling and disposal of this compound, particularly in industrial settings.

In conclusion, methyl (E)-3-(4-methoxyphenyl)acrylate, with its diverse applications and promising biological properties, remains a subject of intense research interest. As advancements in synthetic techniques and biological understanding continue to unfold, this compound is poised to play an increasingly important role across multiple disciplines.